Cas no 1209196-25-7 (N'-2-(cyclohex-1-en-1-yl)ethyl-N-{2-2-(4-fluorophenyl)-1,3-thiazol-4-ylethyl}ethanediamide)

• Product Name: N'-2-(cyclohex-1-en-1-yl)ethyl-N-{2-2-(4-fluorophenyl)-1,3-thiazol-4-ylethyl}ethanediamide
• CAS No: 1209196-25-7
• MF: C₂₁H₂₄FN₃O₂S
• MW: 401.497567176819
• CID: 6072501
• PubChem ID: 45568722
• Update Time: 2025-10-20

N'-2-(cyclohex-1-en-1-yl)ethyl-N-{2-2-(4-fluorophenyl)-1,3-thiazol-4-ylethyl}ethanediamide Chemical and Physical Properties

Names and Identifiers

• N'-2-(cyclohex-1-en-1-yl)ethyl-N-{2-2-(4-fluorophenyl)-1,3-thiazol-4-ylethyl}ethanediamide
• 1209196-25-7
• N1-(2-(cyclohex-1-en-1-yl)ethyl)-N2-(2-(2-(4-fluorophenyl)thiazol-4-yl)ethyl)oxalamide
• AKOS024521112
• VU0522707-1
• N'-[2-(cyclohex-1-en-1-yl)ethyl]-N-{2-[2-(4-fluorophenyl)-1,3-thiazol-4-yl]ethyl}ethanediamide
• N-[2-(cyclohexen-1-yl)ethyl]-N'-[2-[2-(4-fluorophenyl)-1,3-thiazol-4-yl]ethyl]oxamide
• F5832-8628

• Inchi： 1S/C21H24FN3O2S/c22-17-8-6-16(7-9-17)21-25-18(14-28-21)11-13-24-20(27)19(26)23-12-10-15-4-2-1-3-5-15/h4,6-9,14H,1-3,5,10-13H2,(H,23,26)(H,24,27)
• InChI Key： AAAVRSUDFJYVMM-UHFFFAOYSA-N
• SMILES： S1C=C(CCNC(C(NCCC2=CCCCC2)=O)=O)N=C1C1C=CC(=CC=1)F

Computed Properties

• Exact Mass: 401.15732635g/mol
• Monoisotopic Mass: 401.15732635g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 564
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 99.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N'-2-(cyclohex-1-en-1-yl)ethyl-N-{2-2-(4-fluorophenyl)-1,3-thiazol-4-ylethyl}ethanediamide

Introduction to N'-2-(cyclohex-1-en-1-yl)ethyl-N-{2-2-(4-fluorophenyl)-1,3-thiazol-4-ylethyl}ethanediamide (CAS No: 1209196-25-7)

N'-2-(cyclohex-1-en-1-yl)ethyl-N-{2-2-(4-fluorophenyl)-1,3-thiazol-4-ylethyl}ethanediamide, identified by its CAS number 1209196-25-7, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule, characterized by its intricate structure, has garnered attention due to its potential applications in the development of novel therapeutic agents. The presence of both cyclohexene and thiazole moieties in its molecular framework suggests a unique set of chemical properties that may be leveraged for pharmacological purposes.

The compound's structure incorporates several key functional groups, including an amide linkage and a fluorophenyl substituent. These elements contribute to its overall reactivity and may influence its interactions with biological targets. The amide group, in particular, is well-known for its role in drug design, often serving as a hinge region that facilitates binding to proteins and enzymes. The incorporation of a 4-fluorophenyl group further enhances its potential as a pharmacophore, as fluorine atoms are frequently employed in medicinal chemistry to improve metabolic stability and binding affinity.

In recent years, there has been a growing interest in the development of small molecules that modulate the activity of enzymes and receptors involved in critical biological pathways. N'-2-(cyclohex-1-en-1-yl)ethyl-N-{2-2-(4-fluorophenyl)-1,3-thiazol-4-ylethyl}ethanediamide (CAS No: 1209196-25-7) has been explored in several preclinical studies as a potential modulator of such pathways. Its dual functionality, combining the cyclohexene ring with the thiazole core, positions it as a versatile scaffold for further derivatization and optimization.

One of the most compelling aspects of this compound is its potential to interact with biological targets in a manner that is both specific and potent. The cyclohexene moiety, known for its ability to engage in hydrophobic interactions, may enhance binding affinity when positioned near hydrophobic pockets on target proteins. Meanwhile, the thiazole ring, with its sulfur-rich structure, can form critical hydrogen bonds and coordinate with metal ions, further facilitating stable interactions.

The use of computational modeling and high-throughput screening has been instrumental in evaluating the pharmacological potential of N'-2-(cyclohex-1-en-1-yl)ethyl-N-{2-2-(4-fluorophenyl)}-1,3-thiazol-4-yethylethanediamide (CAS No: 1209196-25-7). These approaches have allowed researchers to identify promising lead compounds and optimize their structures for improved efficacy and reduced toxicity. Preliminary data suggest that this compound exhibits promising activity against several disease-relevant targets, making it a valuable candidate for further investigation.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. The introduction of the amide group necessitates precise control over reaction conditions to avoid unwanted side products. Similarly, the attachment of the cyclohexene ring requires careful consideration to maintain the integrity of this crucial moiety. Advances in synthetic methodologies have enabled more efficient production processes, making it feasible to scale up synthesis for preclinical and clinical studies.

In conclusion, N'-2-(cyclohex-1-en-1-yl)ethyl-N-{2--(4-fluorophenyl)-1,3-thiazol--ylethyl}ethanediamide (CAS No: 1209196--25--7) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and promising pharmacological properties make it an attractive candidate for further research and development. As our understanding of biological pathways continues to evolve, compounds like this one will play an increasingly important role in the discovery of novel therapeutic agents.